Cas no 1507545-38-1 (methyl 3-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanoate)

• Product Name: methyl 3-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanoate
• CAS No: 1507545-38-1
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 6134977
• PubChem ID: 80501739
• Update Time: 2025-06-15

methyl 3-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanoate
• AKOS019065925
• 1507545-38-1
• EN300-1109283

• Inchi： 1S/C9H11BrN2O3/c1-15-8(13)2-3-12-5-6(11)4-7(10)9(12)14/h4-5H,2-3,11H2,1H3
• InChI Key： YOMHQBGMMVHHJD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN(C1=O)CCC(=O)OC)N

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on methyl 3-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanoate

Introduction to Methyl 3-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanoate (CAS No. 1507545-38-1)

Methyl 3-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanoate, with the CAS number 1507545-38-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities and potential applications in drug development. The presence of functional groups such as amino, bromo, and carboxyl makes this molecule a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The structural features of Methyl 3-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanoate contribute to its unique chemical properties and reactivity. The dihydropyridine core is particularly interesting due to its ability to interact with various biological targets, including enzymes and receptors. This has led to extensive research into its derivatives as potential therapeutic agents. Recent studies have highlighted the importance of dihydropyridines in the development of treatments for cardiovascular diseases, neurodegenerative disorders, and other conditions where precise molecular targeting is essential.

In the context of modern pharmaceutical research, the synthesis and characterization of Methyl 3-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanoate have been facilitated by advanced synthetic methodologies. These include catalytic processes that enhance yield and purity while minimizing environmental impact. The compound's stability under various conditions has also been a focus of investigation, ensuring its suitability for both laboratory-scale experiments and large-scale production. Such advancements are crucial for translating laboratory findings into viable drug candidates.

The biological activity of Methyl 3-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanoate has been explored through in vitro and in vivo studies. Initial research has demonstrated its potential as a modulator of key biological pathways. For instance, the amino group can participate in hydrogen bonding interactions, which are critical for binding to biological targets. Meanwhile, the bromo substituent may influence electronic properties, affecting reactivity and binding affinity. These features make the compound a valuable scaffold for designing molecules with tailored biological effects.

One of the most exciting areas of research involves the use of Methyl 3-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanoate in the development of novel therapeutic strategies. For example, studies have suggested its potential role in inhibiting enzymes involved in inflammation and oxidative stress, which are implicated in various chronic diseases. Additionally, its structural similarity to known pharmacophores has prompted investigations into its ability to modulate receptor activity. These findings underscore the compound's significance as a building block for innovative drug discovery.

The synthesis of Methyl 3-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanoate involves multi-step organic reactions that require precise control over reaction conditions. Techniques such as nucleophilic substitution and cyclization are commonly employed to construct the dihydropyridine core. The introduction of functional groups like the carboxyl group at the propyl chain terminus further refines the molecule's structure. Each step in the synthesis is carefully optimized to ensure high yield and minimal byproduct formation, aligning with green chemistry principles.

In conclusion, Methyl 3-(5-amino-3-bromo-2-oxyo-dihydropyridin -1 -yl)propanoate (CAS No. 1507545 -38 -1) represents a significant advancement in synthetic and medicinal chemistry. Its unique structural features and demonstrated biological activity make it a promising candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in addressing complex medical challenges. The ongoing exploration of its properties and applications will undoubtedly contribute to future breakthroughs in healthcare.